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Compound of Interest

Compound Name: (-)-Butin

Cat. No.: B190712 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (-)-Butin was not located during the search.

The following guidance is based on general safety protocols for handling flavonoid compounds

and powdered chemicals in a laboratory setting. Researchers should always conduct a risk

assessment before starting any new procedure.

(-)-Butin is a flavonoid with known antioxidant, antiplatelet, and anti-inflammatory activities.

While it is not classified as a highly hazardous substance, proper handling and disposal are

crucial to ensure laboratory safety and minimize environmental impact. This guide provides

essential procedural information for researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling (-)-Butin to

prevent skin and eye contact, as well as inhalation of the powder.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety Goggles or Safety

Glasses with Side Shields

Must comply with ANSI Z87.1

standards. A face shield may

be required for large quantities

or when there is a significant

risk of splashing.[1][2]

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

generally suitable. Check for

any holes or tears before use.

[3]

Body Protection Laboratory Coat or Coveralls

Should be clean and fully

buttoned. Consider a

disposable apron for added

protection when handling

larger quantities.[1]

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powder outside of a

chemical fume hood to

minimize inhalation of fine

particles.[1]

Operational Plan for Handling (-)-Butin
A systematic approach to handling (-)-Butin from receipt to use is critical for safety and

experimental integrity.

1. Preparation and Weighing:

Location: Whenever possible, handle the solid compound in a chemical fume hood or a

designated area with good ventilation to minimize inhalation risk.

Surface Protection: Cover the work surface with absorbent paper to contain any spills.

Weighing: Use a dedicated spatula and weighing paper. Tare the balance with the weighing

paper before adding the compound.
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Static Control: Be aware that dry powders can be static-prone. Use an anti-static gun or

ionizer if necessary to prevent scattering of the powder.

2. Dissolving the Compound:

Solvent Selection: (-)-Butin is soluble in solvents such as DMSO, ethanol, and methanol.

Choose a solvent appropriate for the specific experimental protocol.

Procedure: Add the solvent slowly to the vessel containing the weighed (-)-Butin. Cap the

vessel and mix by vortexing or sonicating until fully dissolved.

3. Experimental Use:

Containment: Keep all containers with (-)-Butin solutions covered when not in use to prevent

solvent evaporation and accidental spills.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

Spill Management: In case of a spill, immediately alert others in the area. For small powder

spills, gently cover with a damp paper towel to avoid creating dust and then wipe up. For

liquid spills, absorb with a spill pillow or absorbent pads. All spill cleanup materials must be

disposed of as hazardous waste.

Disposal Plan
Proper disposal of (-)-Butin waste is essential to prevent environmental contamination and

comply with regulations.
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Waste Type Disposal Procedure

Solid (-)-Butin Waste

Collect in a clearly labeled, sealed container

designated for solid chemical waste. Do not mix

with other waste types.

Solutions of (-)-Butin

Collect in a labeled, sealed container for liquid

hazardous waste. Segregate halogenated and

non-halogenated solvent waste if required by

your institution.[4]

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Empty (-)-Butin Containers

Triple rinse with a suitable solvent. The rinsate

must be collected and disposed of as liquid

hazardous waste. After rinsing, the container

can be disposed of in the regular trash or

recycled, depending on institutional policies.

General Disposal Guidelines:

Never dispose of (-)-Butin powder or solutions down the drain.[5][6]

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name of the contents.[4]

Follow your institution's specific guidelines for hazardous waste disposal. Contact your

Environmental Health and Safety (EHS) department for detailed procedures.[7]

Workflow for Safe Handling and Disposal of (-)-Butin
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Caption: Workflow for the safe handling and disposal of (-)-Butin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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